Cas no 1351613-32-5 (2,6-difluoro-N-2-hydroxy-2-(3-methylthiophen-2-yl)ethylbenzene-1-sulfonamide)

• Product Name: 2,6-difluoro-N-2-hydroxy-2-(3-methylthiophen-2-yl)ethylbenzene-1-sulfonamide
• CAS No: 1351613-32-5
• MF: C₁₃H₁₃F₂NO₃S₂
• MW: 333.374027967453
• CID: 6491586
• Update Time: 2025-10-29

2,6-difluoro-N-2-hydroxy-2-(3-methylthiophen-2-yl)ethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,6-difluoro-N-2-hydroxy-2-(3-methylthiophen-2-yl)ethylbenzene-1-sulfonamide
• 2,6-difluoro-N-[2-hydroxy-2-(3-methylthiophen-2-yl)ethyl]benzenesulfonamide

• Inchi： 1S/C13H13F2NO3S2/c1-8-5-6-20-12(8)11(17)7-16-21(18,19)13-9(14)3-2-4-10(13)15/h2-6,11,16-17H,7H2,1H3
• InChI Key： AHQVAKXWTVDTEL-UHFFFAOYSA-N
• SMILES： C1(S(NCC(O)C2SC=CC=2C)(=O)=O)=C(F)C=CC=C1F

Additional information on 2,6-difluoro-N-2-hydroxy-2-(3-methylthiophen-2-yl)ethylbenzene-1-sulfonamide

Chemical Profile of CAS No. 1351613-32-5: 2,6-Difluoro-N-(2-Hydroxy-2-(3-Methylthiophen-2-Yl)Ethyl)Benzene-1-Sulfonamide

The compound identified by the CAS registry number 1351613-32-5, commonly referred to as 2,6-difluoro-N-(2-hydroxy-2-(3-methylthiophen-2-yl)ethyl)benzene-1-sulfonamide, is a highly specialized organic compound with a complex structure and diverse potential applications. This molecule belongs to the class of sulfonamides, which are widely studied for their roles in pharmaceuticals, agrochemicals, and advanced materials.

The molecular structure of this compound is characterized by a benzene ring substituted with two fluorine atoms at the 2 and 6 positions, a sulfonamide group at position 1, and a unique side chain attached to the nitrogen atom of the sulfonamide. The side chain includes a hydroxyl group and a thiophene ring substituted with a methyl group. This intricate architecture suggests that the compound may exhibit interesting electronic properties and reactivity, making it a candidate for various chemical transformations.

Recent studies have focused on the synthesis and characterization of similar sulfonamide derivatives, highlighting their potential as building blocks in drug discovery. For instance, researchers have explored the use of sulfonamides as bioisosteres in medicinal chemistry due to their ability to mimic certain pharmacophores while offering improved pharmacokinetic profiles. The presence of electron-withdrawing groups like fluorine atoms in this compound could enhance its stability and bioavailability, making it an attractive candidate for further investigation in therapeutic applications.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic aromatic substitution or coupling reactions. The incorporation of the thiophene moiety introduces additional complexity, requiring careful control over reaction conditions to achieve high yields and purity. Advanced techniques such as microwave-assisted synthesis or continuous flow chemistry have been employed in related studies to optimize the production process.

The application potential of this compound extends beyond pharmaceuticals. Its unique electronic properties make it a promising candidate for use in organic electronics, such as in field-effect transistors or light-emitting diodes (LEDs). Recent advancements in materials science have demonstrated how sulfonamides can serve as effective dopants or stabilizing agents in organic semiconductors, enhancing device performance and reliability.

From an environmental perspective, understanding the fate and transport of this compound is crucial for assessing its safety profile. Studies on biodegradation pathways and toxicological effects are essential to ensure that its use does not pose risks to human health or ecosystems. Preliminary data suggest that the compound exhibits moderate biodegradability under aerobic conditions; however, further research is needed to confirm these findings.

In conclusion, CAS No. 1351613-32-5 represents a fascinating example of modern organic chemistry's ability to design complex molecules with tailored properties. Its versatile structure opens up opportunities across multiple disciplines, from drug development to materials science. As research continues to uncover new insights into its behavior and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.